2-((1-(4-(difluoromethoxy)phenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide

• IUPAC Name: 2-[1-[4-(difluoromethoxy)phenyl]-5-(3-nitrophenyl)imidazol-2-yl]sulfanyl-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C21H15F2N5O4S2/c22-19(23)32-16-6-4-14(5-7-16)27-17(13-2-1-3-15(10-13)28(30)31)11-25-21(27)34-12-18(29)26-20-24-8-9-33-20/h1-11,19H,12H2,(H,24,26,29)
• InChI Key: TZZUKZPBIKMRNG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=CN=C(N2C3=CC=C(C=C3)OC(F)F)SCC(=O)NC4=NC=CS4
• Molecular Formula: C21H15F2N5O4S2
• Molecular Weight: 503.5 g/mol

Description

2-((1-(4-(difluoromethoxy)phenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C21H15F2N5O4S2 and its molecular weight is 503.5. The purity is usually 95%.
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Scientific Research Applications

Antioxidant and Anti-inflammatory Applications

Compounds structurally related to the specified chemical have been synthesized and evaluated for their antioxidant and anti-inflammatory activities. For example, a series of novel acetamides exhibited good antioxidant activity across different assays, including DPPH radical scavenging and lipid peroxide inhibition, as well as excellent anti-inflammatory activity (Koppireddi et al., 2013).

Anticancer Activity

Another significant area of application for these compounds is in anticancer research. Derivatives bearing different heterocyclic ring systems were synthesized using a structure similar to the specified chemical and screened for potential antitumor activity. Some compounds demonstrated considerable anticancer activity against various cancer cell lines (Yurttaş et al., 2015).

Antimicrobial and Antifungal Agents

The related acetamide derivatives have also shown promising results as antimicrobial and antifungal agents. A series of compounds were prepared and found to be active against selected microbial species, with certain derivatives identified as potent antimicrobial agents (Gul et al., 2017).

Hypoxia Imaging in Cancer

Furthermore, compounds structurally akin to the specified chemical have been explored for their potential in imaging tumor hypoxia, a critical factor in the progression and treatment response of cancer. For instance, fluorinated 2-nitroimidazole derivatives have been developed as non-invasive probes for tumor hypoxia, illustrating the utility of such compounds in cancer diagnostics (Aboagye et al., 1995).

Optoelectronic Properties

Additionally, certain acetamide derivatives with thiazole-based structures have been investigated for their optoelectronic properties, underscoring the broad applicability of these compounds beyond biomedical applications (Camurlu & Guven, 2015).